methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-(pyridin-4-ylmethylcarbamoylamino)benzoate
• InChI: InChI=1S/C15H15N3O3/c1-21-14(19)12-4-2-3-5-13(12)18-15(20)17-10-11-6-8-16-9-7-11/h2-9H,10H2,1H3,(H2,17,18,20)
• InChI Key: BYLIKNRZYGMQES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)NCC2=CC=NC=C2
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate, also known as MPPA, is a chemical compound that has been widely used in scientific research due to its unique properties. MPPA belongs to the class of benzamides, which are known for their potential therapeutic applications.

Mechanism of Action

Methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate inhibits the activity of PARP by binding to its catalytic domain, which prevents the enzyme from repairing DNA damage. This leads to the accumulation of DNA damage and ultimately cell death. methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate also inhibits the activity of CK2 by binding to its ATP-binding site, which prevents the enzyme from phosphorylating its substrates.
Biochemical and Physiological Effects:
methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has been shown to induce apoptosis (programmed cell death) in various cancer cell lines. It has also been shown to sensitize cancer cells to radiation therapy and chemotherapy. In addition, methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has been shown to inhibit the growth of various tumor xenografts in mice. However, methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has also been shown to have toxic effects on normal cells, which limits its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

Methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate is a useful tool for studying the function of PARP and CK2 in vitro and in vivo. It is relatively easy to synthesize and is commercially available. However, methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has limited solubility in water, which can make it difficult to use in certain experiments. In addition, methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has been shown to have off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for the study of methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate. One area of interest is the development of more potent and selective PARP inhibitors based on the structure of methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate. Another area of interest is the study of the role of CK2 in cancer and other diseases. Finally, the use of methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate as a tool for studying other proteins and cellular processes is an area of potential future research.

Synthesis Methods

The synthesis of methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate involves the reaction of 4-pyridinylmethylamine with methyl 2-amino-3-nitrobenzoate, followed by the reduction of the nitro group to an amino group. The final step involves the reaction of the resulting amine with 2,4-dimethoxybenzoyl chloride to obtain methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has been extensively used in scientific research as a tool for studying the function of various proteins. It has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. methyl 2-({[(4-pyridinylmethyl)amino]carbonyl}amino)benzoate has also been used to study the function of the protein kinase CK2, which plays a role in various cellular processes, including cell growth and differentiation.